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Compound of Interest

Compound Name:
Sulfo-Cyanine7 maleimide

(potassium)

Cat. No.: B12366593

Get Quote

Executive Summary & Chemical Profile
Sulfo-Cyanine7 maleimide is a water-soluble, near-infrared (NIR) fluorophore designed for

labeling thiol groups (cysteine residues) on proteins, peptides, and oligonucleotides.[1][2] Its

utility in in vivo imaging is driven by its emission maximum (~773 nm), which falls within the

biological transparency window, minimizing background autofluorescence.[1]

However, the reagent possesses two distinct chemical vulnerabilities that dictate its handling:

The Polymethine Chain: The heptamethine backbone of Cy7 is susceptible to oxidative

degradation and photobleaching, particularly in solution.

The Maleimide Ring: This electrophilic group is thermodynamically unstable in aqueous

environments, prone to hydrolysis which irreversibly opens the ring to form non-reactive

maleamic acid.[3]

Physicochemical Specifications:

Molecular Weight: ~869.10 Da[1][2][4][5]
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Excitation/Emission: 750 nm / 773 nm[2][4][5][6]

Extinction Coefficient: 240,600 M⁻¹cm⁻¹[2][4][5][6][7]

Solubility: High in Water, DMSO, DMF; Low in non-polar organics.[1][2][5][6]

Storage Conditions: The "Golden Rules"
To maximize shelf-life and conjugation efficiency, storage protocols must mitigate hydrolysis

and photo-oxidation.[1]

Lyophilized Powder (As Received)
Parameter Condition Mechanistic Rationale

Temperature -20°C

Slows kinetic degradation

pathways

(hydrolysis/oxidation).[1]

Atmosphere Desiccated
Moisture is the primary driver

of maleimide ring hydrolysis.

Light Dark
Prevents photobleaching of the

polymethine chromophore.

Container Foil/Opaque
Additional barrier against

ambient light.[1]

Shelf Life 24 Months
If kept frozen and desiccated.

[1][6]

Solubilized Stock Solutions
Once dissolved, the stability clock accelerates drastically.

Solvent Choice: Anhydrous DMSO or DMF is superior to water.[1]

Why: Hydrolysis cannot occur in the absence of water. A stock in anhydrous DMSO can be

stored at -20°C for up to 1 month.[1]
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Water/Buffer Stocks:Do not store. Aqueous solutions must be prepared immediately

before use.[1] The maleimide group can hydrolyze significantly within hours at neutral pH.

Handling & Reconstitution Workflow
This workflow is designed to prevent "silent failure"—where the dye looks colored but the

reactive group is dead.

Step 1: Equilibration
Crucial Step: Allow the vial to warm to room temperature (RT) before opening.

Causality: Opening a cold vial introduces condensation (water) from the air onto the

hygroscopic powder, initiating immediate hydrolysis.[1]

Step 2: Solubilization
Dissolve the powder in anhydrous DMSO or DMF to a concentration of 1–10 mg/mL.

Note: While Sulfo-Cy7 is water-soluble, using an organic solvent for the stock allows for

better long-term stability and prevents rapid hydrolysis during the weighing/aliquoting

process.[1]

Self-Validation: Vortex thoroughly.[1] The solution should be a deep, dark green. Particulates

indicate incomplete solubilization.[1]

Step 3: Aliquoting
If not using the full amount, immediately aliquot the DMSO stock into single-use light-protective

tubes, flush with inert gas (Nitrogen/Argon) if available, and freeze at -20°C. Avoid freeze-thaw

cycles.[1]

Bioconjugation Protocol: Thiol-Maleimide Chemistry
This protocol targets the specific labeling of cysteine residues.[8] It prioritizes pH control and

thiol reduction, the two most common failure points.

Mechanistic Diagram: Reaction vs. Degradation
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The following diagram illustrates the kinetic competition between the desired conjugation and

the competing hydrolysis reaction.

Sulfo-Cy7 Maleimide

Stable Thioether Conjugate
(Success)

  + Protein-SH
pH 6.5 - 7.5
Fast Kinetics

Maleamic Acid
(Dead End / Non-Reactive)

  + H2O (Hydrolysis)
pH > 8.0 or High Temp

Irreversible

Protein-SH (Reduced)

Fig 1. Kinetic competition: High pH promotes hydrolysis (Red), while pH 6.5-7.5 favors conjugation (Green).

Click to download full resolution via product page

Figure 1: Kinetic competition between specific conjugation and irreversible hydrolysis.[1]

Detailed Methodology
Materials

Buffer: Phosphate Buffered Saline (PBS) or HEPES, pH 7.0–7.[1][3]5. Degassed.

Warning: Avoid buffers with free thiols (DTT, mercaptoethanol) as they will consume the

dye.[1]

Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) or DTT.[1][9]

Purification: Zeba™ Spin Desalting Columns or dialysis cassettes.[1]

Step-by-Step Protocol
Protein Preparation (Reduction):

Dissolve protein (1–10 mg/mL) in degassed buffer.[1][8][10]

If cysteines are oxidized (disulfides), treat with 10-fold molar excess of TCEP for 30 mins

at RT.[1]
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Critical: If using DTT, you must remove it via a desalting column before adding the dye.

TCEP is more compatible but removal is still recommended to prevent side reactions.[1]

Reaction Setup:

Calculate Stoichiometry: Use a 10–20 molar excess of Sulfo-Cy7 maleimide to protein.[1]

Add the dye stock (in DMSO) to the protein solution. Ensure the final organic solvent

concentration is <10% to prevent protein precipitation.

pH Check: Verify pH is between 6.5 and 7.5.[1][4]

Why: At pH > 8.0, hydrolysis of the maleimide competes significantly with thiol

modification. At pH < 6.0, reaction kinetics slow down.[1]

Incubation:

Incubate for 2 hours at Room Temperature or Overnight at 4°C.

Keep in the dark.[5][7][11]

Optimization: Under inert atmosphere (N₂) is ideal to prevent re-oxidation of thiols.[1]

Purification:

Remove excess free dye using a desalting column (Sephadex G-25) or dialysis against

PBS.[1]

Visual QC: The protein band/fraction should be blue/green. A persistent free dye band

indicates the need for further purification.

Quality Control & Troubleshooting
Calculating Degree of Labeling (DOL)
To validate the experiment, measure absorbance at 280 nm (

) and 750 nm (

). [1]
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(Sulfo-Cy7): 240,600 M⁻¹cm⁻¹[1][2][5][7]

(Correction Factor for Cy7 at 280 nm): ~0.04[1][2]

: Extinction coefficient of your specific protein.[1]

Troubleshooting Table
Observation Root Cause Corrective Action

Low/No Labeling Hydrolyzed Dye

Ensure stock was stored

anhydrously. Check pH (must

be < 8.0).[1][4][8][9][10]

Oxidized Thiols
Re-reduce protein with TCEP;

ensure buffer is degassed.

Precipitation Over-labeling

Reduce dye:protein ratio.[1]

Sulfo-Cy7 is soluble, but over-

conjugation can alter protein

PI.[1]

Low Fluorescence Quenching

Dyes are too close (homo-

FRET).[1] Target a lower DOL

(aim for 1-3 dyes/protein).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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